[(3-Chloro-2-fluorophenyl)methyl](propyl)amine

• Molecular Formula: C10H13ClFN
• Molecular Weight: 201.67 g/mol
• SMILES: CCCNCC1=C(C(=CC=C1)Cl)F
• InChI: InChI=1S/C10H13ClFN/c1-2-6-13-7-8-4-3-5-9(11)10(8)12/h3-5,13H,2,6-7H2,1H3
• InChIKey: PVZRPFOQVJLHJD-UHFFFAOYSA-N

Halogenated Benzylamine Scaffold: Procurement-Grade Overview

[(3-Chloro-2-fluorophenyl)methyl](propyl)amine (CAS 1503696-10-3) is a secondary benzylamine bearing a 3‑chloro‑2‑fluorophenyl ring and an N‑propyl side chain . It belongs to the class of halogenated benzylamines, which are widely employed as synthetic building blocks in medicinal chemistry and agrochemical research. The simultaneous presence of electron‑withdrawing chlorine and fluorine substituents on the aromatic ring, combined with the three‑carbon propyl amine tail, confers a distinct physicochemical profile that influences solubility, membrane permeability, and reactivity in downstream functionalization . Commercially, the compound is typically supplied at ≥95% purity and is used exclusively for laboratory‑scale R&D or further manufacturing .

Building block Halogenated benzylamine with dual electron‑withdrawing 3‑Cl/2‑F substituents and N‑propyl chain

Workflow Medicinal chemistry and agrochemical R&D synthesis; downstream functionalization via secondary amine

Why In-Class Analogs Cannot Replace This Compound

Within the halogenated benzylamine family, both the N‑alkyl chain length and the exact halogen substitution pattern on the aromatic ring exert measurable control over key molecular properties such as lipophilicity (LogP), topological polar surface area (TPSA), and conformational flexibility . Even a one‑carbon change in the N‑alkyl chain (e.g., propyl vs. methyl) can shift LogP by >0.7 log units, directly impacting membrane permeability and biological distribution . Likewise, moving the chloro or fluoro substituent to alternative positions (e.g., 2‑chloro‑6‑fluoro vs. 3‑chloro‑2‑fluoro) alters the electronic landscape of the ring, modifying reactivity in nucleophilic aromatic substitution and the compound’s ability to engage specific protein pockets . These quantifiable differences mean that analogs cannot be freely interchanged without altering the outcome of a synthetic sequence or a biological assay.

N‑Alkyl chain variance

Switching propyl to methyl can measurably shift LogP, altering membrane permeability and assay distribution profiles

Regioisomeric halogen pattern

Moving Cl/F to alternative positions (e.g., 2,6‑pattern) changes electronic landscape, reactivity, and potential target engagement

Quantitative Differentiation Versus Closest Analogs

Higher Lipophilicity Versus N-Methyl Analog

[(3-Chloro-2-fluorophenyl)methyl](propyl)amine exhibits a computed LogP of 2.98, compared to 2.20–2.28 for the direct N‑methyl analog (CAS 1305711-90-3) . This LogP difference of approximately +0.7 log units indicates substantially higher lipophilicity, which can translate to improved passive membrane permeability and altered tissue distribution in biological systems. The assay context is computational prediction using a fragment‑based LogP algorithm, consistent across the same vendor platform .

Lipophilicity vs N‑Methyl

Data to verify

Target LogP 2.98
Comparator ~2.20–2.28
Δ ≈ +0.7–0.8

Supports membrane permeability screening context

Computed values; in vitro validation needed

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP 2.9787
Comparator Or Baseline	[(3-Chloro-2-fluorophenyl)methyl](methyl)amine (CAS 1305711-90-3): LogP 2.1985 – 2.28
Quantified Difference	ΔLogP ≈ +0.7 to +0.8 log units
Conditions	Computed LogP using fragment-based method (XLogP3 or similar); values reported on leyan.com and chemsrc.com for neat compounds.

Why This Matters

A LogP shift of this magnitude can alter membrane permeability by an order of magnitude, directly affecting compound suitability for cell‑based assays or in vivo studies where passive diffusion governs target engagement.

Greater Conformational Flexibility Versus Shorter N-Alkyl Analogs

The target compound contains 4 rotatable bonds, versus only 2 for the N‑methyl analog . This increased conformational freedom can influence entropy‑driven binding to protein targets and may allow the molecule to adopt conformations that shorter N‑alkyl chains cannot access. The comparison is drawn from computed molecular descriptors reported on leyan.com for both compounds .

Conformational flexibility vs shorter chain

Data to verify

Target 4 rotatable bonds
Comparator 2 rotatable bonds
Δ +2

May influence binding entropy; interpret within SAR context

Computed descriptors; experimental validation recommended

Evidence Dimension	Number of rotatable bonds
Target Compound Data	4 rotatable bonds
Comparator Or Baseline	[(3-Chloro-2-fluorophenyl)methyl](methyl)amine: 2 rotatable bonds
Quantified Difference	+2 rotatable bonds (2‑fold increase)
Conditions	Computed from SMILES string; values reported on leyan.com under 'Rotatable_Bonds' field.

Why This Matters

Higher rotatable bond count can influence binding entropy and selectivity; a 2‑fold difference is substantial when optimizing a lead series for a specific binding pocket geometry.

Regioisomeric Differentiation: 3-Chloro-2-fluoro vs. 2-Chloro-6-fluoro

The 3‑chloro‑2‑fluoro substitution pattern in the target compound places the strongly electron‑withdrawing fluorine ortho to the benzylic amine and chlorine meta. In contrast, the 2‑chloro‑6‑fluoro regioisomer (CAS 62924-65-6) has both halogens ortho, creating a different electronic environment that affects reactivity in nucleophilic aromatic substitution and π‑stacking propensity . While no direct head‑to‑head biological comparison is available, the 3‑chloro‑2‑fluorobenzyl motif appears prominently in clinically relevant HIV‑1 integrase inhibitors (e.g., Elvitegravir derivatives), whereas the 2,6‑pattern is less represented in bioactive molecules [1]. This regioisomeric preference in medicinal chemistry campaigns provides inferential evidence for differential target engagement potential.

Regioisomer preference

Class‑level inference

3‑Cl‑2‑F pattern over‑represented in HIV‑1 integrase inhibitor scaffolds vs 2,6‑pattern

Regioisomeric choice may alter target engagement; verify within intended assay

No direct bioactivity comparison available

Evidence Dimension	Halogen substitution pattern and associated electronic properties
Target Compound Data	3‑chloro‑2‑fluorobenzyl pattern (Cl meta to benzylic position, F ortho)
Comparator Or Baseline	2‑chloro‑6‑fluorobenzyl pattern (both halogens ortho); Density: 1.1±0.1 g/cm³; Boiling point: 242.3±25.0 °C
Quantified Difference	No direct quantitative bioactivity comparison available; differentiation is based on electronic regiochemistry and documented use in bioactive scaffolds.
Conditions	Structural and electronic analysis; boiling point and density data from chemsrc.com for the 2,6‑isomer.

Why This Matters

Regioisomeric choice determines the vector of halogen‑bond interactions and metabolic soft spots; selecting the wrong isomer can eliminate activity against the intended biological target or introduce unwanted off‑target effects.

• [1] BindingDB entries for 6-(3-chloro-2-fluorobenzyl)-containing HIV‑1 integrase inhibitors (e.g., CHEMBL204656, Elvitegravir). BDBM50183273. Accessed May 2026. View Source

Research and Industrial Application Scenarios

CNS-Penetrant Drug Candidate Intermediate

The elevated LogP (2.98) and moderate TPSA (12.03 Ų) of [(3‑Chloro‑2‑fluorophenyl)methyl](propyl)amine place it within the favorable physicochemical space for blood‑brain barrier penetration . Medicinal chemists designing CNS‑targeted therapeutics can exploit the propyl chain for additional hydrophobic contacts in the target binding pocket, while the 3‑chloro‑2‑fluoro ring provides a metabolically stabilized aromatic core that resists oxidative degradation better than non‑halogenated benzylamines .

Antiviral Agent Synthesis Scaffold

The 3‑chloro‑2‑fluorobenzyl moiety is a recognized pharmacophoric element in HIV‑1 integrase inhibitors [1]. [(3‑Chloro‑2‑fluorophenyl)methyl](propyl)amine can serve as a direct building block for constructing quinolone‑based integrase inhibitors through N‑alkylation and subsequent cyclization, avoiding the need to introduce the halogenation pattern de novo at a late synthetic stage.

Lead Optimization Physicochemical Screening

When optimizing an N‑alkyl benzylamine lead series, the quantifiable differences in LogP (Δ ~0.7 vs. methyl) and rotatable bond count (4 vs. 2) make [(3‑Chloro‑2‑fluorophenyl)methyl](propyl)amine a valuable tool compound for assessing the impact of lipophilicity and conformational flexibility on potency, selectivity, and metabolic stability . Its use in parallel SAR studies can help establish whether the propyl chain is the optimal N‑substituent before committing to more complex synthetic efforts.

Agrochemical Intermediate with Tailored Electronics

The electron‑withdrawing fluorine and chlorine substituents modulate the electron density of the aromatic ring, influencing reactivity in electrophilic substitution and cross‑coupling reactions . This makes the compound a suitable intermediate for the synthesis of halogenated agrochemicals where specific electronic profiles are required for target enzyme inhibition or environmental stability.

Application

Selection Property

Validation Focus

CNS permeability research

Lipophilicity and TPSA within favorable range for BBB penetration studies

In vitro permeability assay (e.g., PAMPA‑BBB); cell‑based BBB model

Antiviral synthesis intermediate

3‑Cl‑2‑F benzyl motif as pharmacophoric element for integrase inhibitor research

Target engagement and antiviral activity screening in relevant assay

Lead optimization SAR

Quantifiable LogP and rotatable bond differences vs shorter‑chain analogs

Parallel SAR assessing potency, selectivity, and metabolic stability

Agrochemical intermediate

Halogen substitution pattern for electronic modulation

Cross‑coupling and electrophilic substitution reactivity; target enzyme inhibition screening

• [1] BindingDB. BDBM50183273 — 6-(3-chloro-2-fluorobenzyl)-containing HIV‑1 integrase inhibitor (CHEMBL204656, Elvitegravir scaffold). Accessed May 2026. View Source